Cas no 2002542-31-4 (trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol)

• Product Name: trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol
• CAS No: 2002542-31-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6118332
• PubChem ID: 93317387
• Update Time: 2025-06-08

trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol
• Cyclopentanol, 2-[[(2-methoxyphenyl)methyl]amino]-, (1R,2R)-
• (1R,2R)-2-((2-Methoxybenzyl)amino)cyclopentan-1-ol
• (1R,2R)-2-{[(2-methoxyphenyl)methyl]amino}cyclopentan-1-ol
• AKOS040823160
• F6545-4645
• trans-2-{[(2-methoxyphenyl)methyl]amino}cyclopentan-1-ol
• starbld0004374
• 2002542-31-4

• Inchi： 1S/C13H19NO2/c1-16-13-8-3-2-5-10(13)9-14-11-6-4-7-12(11)15/h2-3,5,8,11-12,14-15H,4,6-7,9H2,1H3/t11-,12-/m1/s1
• InChI Key： GYBPHKPEYPENBT-VXGBXAGGSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1NCC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 352.6±37.0 °C(Predicted)
• pka: 14.95±0.40(Predicted)

Additional information on trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol

Introduction to trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol (CAS No. 2002542-31-4)

trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2002542-31-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentan-1-ol backbone substituted with a (2-methoxyphenyl)methylamino group, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and aliphatic moieties, coupled with a chiral center, makes this compound a promising candidate for further investigation in drug discovery and development.

The (2-methoxyphenyl)methylamino moiety is particularly noteworthy, as it introduces both electronic and steric effects that can influence the compound's interactions with biological targets. The methoxy group on the phenyl ring enhances hydrophilicity, while the amino group provides a site for hydrogen bonding or ionic interactions. These features are critical in determining the compound's solubility, bioavailability, and overall pharmacokinetic profile.

The cyclopentan-1-ol ring itself contributes to the molecule's three-dimensional structure, which is essential for binding affinity and selectivity. Cycloalkanol derivatives are known to exhibit diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The trans configuration of the substituents further influences the molecule's conformational flexibility and reactivity.

In recent years, there has been growing interest in developing novel therapeutics that leverage structural motifs found in natural products or biologically active compounds. The trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol scaffold aligns well with this trend, as it combines elements that have demonstrated efficacy in previous drug candidates. For instance, phenyl derivatives are prevalent in approved drugs due to their ability to modulate enzyme activity and receptor binding.

One of the most exciting aspects of this compound is its potential application in targeting neurological disorders. The combination of a cycloalkanol moiety and an aromatic amine suggests that it may interact with neurotransmitter systems or ion channels involved in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary computational studies have indicated that this compound could bind to specific protein targets with high affinity, making it a valuable scaffold for structure-based drug design.

Furthermore, the methoxy group on the phenyl ring may serve as a site for metabolic modification, allowing for the exploration of analogs with enhanced pharmacokinetic properties. Metabolic labeling studies have shown that compounds with similar structural features undergo selective biotransformation in vivo, which could be exploited to improve drug delivery and reduce off-target effects.

The synthesis of trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol presents an interesting challenge due to its stereochemical complexity. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to achieve high enantiomeric purity. Advances in catalytic asymmetric synthesis have made it possible to construct chiral centers with high efficiency, which is crucial for developing enantiomerically pure drugs.

Recent breakthroughs in flow chemistry have also enabled the scalable production of complex molecules like this one. Continuous flow reactors provide precise control over reaction parameters, minimizing side reactions and improving yield. This technology is particularly advantageous for pharmaceutical applications where reproducibility and scalability are paramount.

Evaluation of trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol in cellular assays has revealed promising preliminary activity profiles. In vitro studies indicate that the compound modulates key signaling pathways involved in inflammation and neuroprotection. Specifically, it has been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain pathways. Additionally, it exhibits antioxidant properties by scavenging reactive oxygen species (ROS), suggesting potential therapeutic benefits against oxidative stress-related diseases.

The compound's interaction with biological targets has been further explored using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. SPR experiments have provided insights into its binding kinetics and affinities for target proteins, while crystallographic studies have revealed detailed structural information about its mode of interaction at the atomic level. These data are essential for optimizing lead compounds into viable drug candidates.

Future research directions include exploring derivative libraries based on this scaffold to identify more potent and selective analogs. Medicinal chemists are employing virtual screening techniques combined with experimental validation to accelerate the discovery process. By integrating computational modeling with high-throughput screening (HTS), researchers can rapidly identify promising candidates for further development.

The potential therapeutic applications of trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol extend beyond neurological disorders. Its structural features suggest that it may also be effective against inflammatory conditions such as rheumatoid arthritis or autoimmune diseases where modulation of immune responses is key. Preclinical studies are underway to evaluate its efficacy in animal models of these conditions.

In conclusion,trans-2-{(2-methoxyphenyl)methylamino}cyclopentan-1-ol (CAS No. 2002542-31-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical moieties makes it an attractive scaffold for drug discovery efforts aimed at treating neurological and inflammatory diseases. With ongoing advancements in synthetic methodologies and biophysical characterization techniques,this molecule holds promise as a precursor to novel therapeutics that could address unmet medical needs.